Cas no 125827-48-7 (Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate)
Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate
-
- Inchi: 1S/C22H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24-4-2/h5-6,8-9,11-12,14-15,17-18H,3-4,7,10,13,16,19-21H2,1-2H3/b6-5+,9-8-,12-11-,15-14-,18-17-
- InChI Key: SSQPWTVBQMWLSZ-XAJGXLQPSA-N
- SMILES: CCOC(=O)CCC/C=C\C/C=C\C/C=C\C/C=C\C/C=C/CC
Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E236930-1mg |
Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate |
125827-48-7 | 1mg |
$173.00 | 2023-05-18 | ||
| TRC | E236930-5mg |
Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate |
125827-48-7 | 5mg |
$775.00 | 2023-05-18 | ||
| TRC | E236930-10mg |
Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate |
125827-48-7 | 10mg |
$1378.00 | 2023-05-18 | ||
| TRC | E236930-100mg |
Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate |
125827-48-7 | 100mg |
$ 7600.00 | 2023-09-07 |
Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate
Comprehensive Overview of Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate (CAS No. 125827-48-7)
Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate (CAS No. 125827-48-7) is a specialized ethyl ester derivative of a long-chain polyunsaturated fatty acid (PUFA). This compound has garnered significant attention in biochemical and pharmaceutical research due to its unique structural properties and potential health benefits. The 5Z,8Z,11Z,14Z,17E configuration indicates the presence of five double bonds in specific geometric arrangements, which play a crucial role in its biological activity. Researchers are particularly interested in its applications in inflammation modulation, metabolic health, and lipid metabolism.
The growing interest in omega-3 and omega-6 fatty acids has propelled the study of derivatives like Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate. Consumers and scientists alike are searching for terms such as "benefits of ethyl ester fatty acids", "PUFA derivatives in health", and "bioactive lipid compounds". These trends reflect a broader demand for natural and synthetic compounds that support cardiovascular health, cognitive function, and anti-inflammatory responses. The compound's CAS No. 125827-48-7 is frequently referenced in patent literature and academic studies, underscoring its relevance in advanced research.
From a chemical perspective, Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate exhibits remarkable stability and bioavailability, making it a candidate for drug delivery systems and nutraceutical formulations. Its ethyl ester group enhances solubility, which is critical for absorption in the gastrointestinal tract. This property aligns with current market demands for "high-absorption fatty acid supplements" and "enhanced bioavailability compounds". The compound's structure also allows for selective interactions with enzymes involved in lipid signaling pathways, a hot topic in precision medicine and personalized nutrition.
In the context of sustainability and green chemistry, Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate is being explored as a potential ingredient in eco-friendly formulations. Searches for "sustainable lipid derivatives" and "green chemistry applications of PUFAs" highlight the intersection of environmental consciousness and biochemical innovation. The compound's synthetic pathways are being optimized to reduce waste and energy consumption, addressing the global push for sustainable pharmaceutical production.
Ongoing research into CAS No. 125827-48-7 is also focusing on its role in neuroprotection and metabolic syndrome management. With rising concerns about neurodegenerative diseases and diabetes, scientists are investigating how this compound influences cellular mechanisms. Keywords like "lipid mediators in brain health" and "PUFA derivatives for metabolic disorders" are gaining traction in academic and public domains. The compound's ability to modulate lipid peroxidation and oxidative stress positions it as a promising candidate for future therapeutic developments.
In summary, Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate (CAS No. 125827-48-7) represents a cutting-edge area of research with multifaceted applications. Its unique chemical properties, combined with growing consumer and scientific interest, make it a standout compound in the fields of biochemistry, medicine, and sustainability. As studies continue to unravel its potential, this ethyl ester derivative is poised to play a pivotal role in advancing health and wellness innovations.
125827-48-7 (Ethyl (5Z,8Z,11Z,14Z,17E)-Icosa-5,8,11,14,17-pentaenoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)